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Cat. No.: B1220533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D609, also known as Tricyclodecan-9-yl-xanthogenate, is a potent and specific competitive

inhibitor of phosphatidylcholine-specific phospholipase C (PC-PLC) with a Ki of 6.4 µM.[1][2] It

also demonstrates inhibitory effects on sphingomyelin synthase (SMS).[3][4][5] By targeting

these key enzymes in lipid signaling, D609 modulates the levels of second messengers such

as 1,2-diacylglycerol (DAG) and ceramide.[3][4][5] These actions give D609 a wide range of

biological activities, including anti-proliferative, anti-inflammatory, antiviral, and antioxidant

effects, making it a valuable tool in various research and drug development applications.[1][3]

This document provides detailed protocols for the preparation of D609 stock solutions for

experimental use, along with a summary of its chemical properties and stability.

Chemical Properties and Solubility
D609 is a xanthate compound with the chemical formula C₁₁H₁₅KOS₂ and a molecular weight

of 266.46 g/mol .[6] It is typically supplied as a potassium salt, which is an off-white crystalline

solid.[7] The solubility of D609 in various common laboratory solvents is summarized in the

table below. It is important to note that for some solvents, heating and/or sonication may be

required to achieve complete dissolution.[1][6]

Table 1: Solubility of D609
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Solvent Solubility Notes

DMSO
20 mg/mL[7], 25 mg/mL, 53

mg/mL[2], 100 mg/mL[6]

Use of fresh, moisture-free

DMSO is recommended as

absorbed moisture can reduce

solubility.[2] Ultrasonic

assistance may be needed.[6]

Water 2 mg/mL[6], 25 mg/mL
Ultrasonic assistance may be

required.[6]

PBS (pH 7.2) 10 mg/mL[7], 25 mg/mL[1]

Warming to 60°C and

sonication may be necessary

for complete dissolution.[1][6]

DMF 30 mg/mL[7]

Ethanol 0.3 mg/mL[7], 27 mg/mL[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM D609 Stock Solution
in DMSO for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of D609 in dimethyl sulfoxide

(DMSO), a common solvent for cell culture experiments.

Materials:

D609 (potassium salt)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Sterile 0.22 µm syringe filter (if further sterilization is required)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/13307
https://www.selleckchem.com/products/d609.html
https://file.medchemexpress.com/batch_PDF/HY-70072/D609-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/d609.html
https://file.medchemexpress.com/batch_PDF/HY-70072/D609-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70072/D609-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-70072/D609-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/13307
https://www.medchemexpress.com/D609.html
https://www.medchemexpress.com/D609.html
https://file.medchemexpress.com/batch_PDF/HY-70072/D609-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/13307
https://www.caymanchem.com/product/13307
https://www.selleckchem.com/products/d609.html
https://www.benchchem.com/product/b1220533?utm_src=pdf-body
https://www.benchchem.com/product/b1220533?utm_src=pdf-body
https://www.benchchem.com/product/b1220533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Equilibrate D609: Allow the vial of D609 powder to come to room temperature for at least 60

minutes before opening to prevent condensation.[8]

Weigh D609: Aseptically weigh the desired amount of D609. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 2.665 mg of D609 (Molecular Weight = 266.46 g/mol ).

Add Solvent: Add the calculated amount of DMSO to the vial containing the D609 powder.

For a 10 mM solution, add 1 mL of DMSO for every 2.665 mg of D609.

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

If precipitation or phase separation occurs, gentle warming and/or sonication can be used to

aid dissolution.[1]

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.

Note on Solvent Cytotoxicity: When preparing working solutions for cell-based assays, ensure

that the final concentration of DMSO is not toxic to the cells. It is recommended to keep the

final DMSO concentration below 0.5% (v/v) and to include a vehicle control (media with the

same concentration of DMSO without D609) in your experiments.[9]

Stability and Storage of D609 Stock Solutions
Proper storage is crucial to maintain the stability and activity of D609 stock solutions. The

stability of D609 in both solid form and in solution is summarized below.

Table 2: Stability and Storage of D609
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Form Storage Temperature Stability

Solid Powder -20°C ≥ 4 years[7]

2-8°C
As per manufacturer's

recommendation

In Solvent (Stock Solution) -80°C 6 months[1]

-20°C 1 month[1][8]

It is important to note that D609 is labile in solution, with a reported half-life of 1.5 days in tissue

culture medium. Therefore, it is recommended to prepare fresh working solutions from the

frozen stock on the day of use.[1][8] The compound is active at or slightly below pH 7.0 and is

inactive at pH 7.4 and above. It hydrolyzes below pH 6.0. HEPES buffer should be avoided as

it can render D609 toxic.

Visualizations
Experimental Workflow for D609 Stock Solution
Preparation

Preparation Dissolution Storage

Start Equilibrate D609
to Room Temperature Weigh D609 Add DMSO Vortex/Sonicate

to Dissolve
Aliquot into

Single-Use Tubes
Store at -20°C

or -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing D609 stock solution.
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Caption: D609 inhibits PC-PLC and SMS, altering lipid signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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